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Compound of Interest

Compound Name: Bromodichloronitromethane

Cat. No.: B120469

For researchers, scientists, and drug development professionals, the accurate quantification of
bromodichloronitromethane, a disinfection byproduct commonly found in drinking water, is
crucial for toxicological studies and regulatory compliance. This document provides
comprehensive application notes and detailed protocols for the use of
bromodichloronitromethane as an analytical standard.

Sourcing Bromodichloronitromethane Analytical
Standard

A high-purity analytical standard is the foundation of any quantitative analysis. Several
reputable chemical suppliers offer bromodichloronitromethane (CAS No. 918-01-4). When
purchasing, it is essential to obtain a Certificate of Analysis (CoA) to verify the purity and
concentration of the standard.

Table 1: Recommended Suppliers for Bromodichloronitromethane Analytical Standard
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Catalog Number

Supplier Product Name Purity
(Example)
Bromodichloronitrome
LGC Standards " TRC-B683425 Neat
ane

Bromodichloronitrome

MedChemExpress HY-133633 >98%
thane
Santa Cruz Bromodichloronitrome
) sc-210133 >98%
Biotechnology thane

Application Notes
Overview and Significance

Bromodichloronitromethane is a member of the halonitromethane (HNM) class of
disinfection byproducts (DBPs), which are formed when disinfectants like chlorine react with
natural organic matter in water sources.[1][2] Due to their potential adverse health effects,
monitoring the levels of these compounds in drinking water is a significant concern for public
health.

Toxicological Profile: Genotoxicity and Oxidative Stress

Research indicates that brominated disinfection byproducts are often more genotoxic and
carcinogenic than their chlorinated counterparts.[3] Bromodichloronitromethane has been
shown to induce DNA strand breaks in mammalian cells. While the precise molecular
mechanisms are still under investigation, the prevailing hypothesis points towards the induction
of oxidative stress as a key initiating event. Oxidative stress, characterized by an imbalance
between the production of reactive oxygen species (ROS) and the cell's ability to detoxify these
reactive products, can lead to widespread cellular damage, including DNA damage, protein
carbonylation, and lipid peroxidation.[4][5] This cellular damage, if not repaired, can contribute
to mutations and potentially lead to cancer.

Experimental Protocols

The following protocols are based on established methods for the analysis of disinfection
byproducts in water, primarily adapted from US EPA Method 551.1 for use with Gas
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Chromatography-Mass Spectrometry (GC-MS).[6][7]

Preparation of Bromodichloronitromethane Standard
Solutions

Accurate preparation of calibration standards is critical for quantitative analysis.

Materials:

Bromodichloronitromethane analytical standard (neat or in a certified solution)

Methanol, purge-and-trap grade or equivalent

Class A volumetric flasks (10 mL, 100 mL)

Microsyringes

Procedure:

e Primary Stock Solution (ca. 1000 pg/mL):

[¢]

Allow the sealed ampule of the neat bromodichloronitromethane standard to equilibrate
to room temperature (approximately 20-25°C) for at least 30 minutes.

o In atared 10 mL volumetric flask containing approximately 9.8 mL of methanol, accurately
weigh approximately 10 mg of the neat standard.

o Immediately dilute to the mark with methanol, cap, and invert several times to mix
thoroughly.

o Calculate the exact concentration in pg/mL. This stock solution should be stored at 4°C in
the dark.

e Secondary Stock Solution (ca. 10 pg/mL):

o Allow the primary stock solution to come to room temperature.
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o Using a calibrated microsyringe, transfer 100 pL of the primary stock solution into a 10 mL
volumetric flask.

o Dilute to the mark with methanol, cap, and invert to mix.

o Calibration Standards (e.g., 0.1 - 10 pg/L):

o Prepare a series of calibration standards by spiking appropriate volumes of the secondary
stock solution into reagent-free water. For example, to prepare a 1 pg/L standard, add 10
uL of the 10 pg/mL secondary stock solution to a 100 mL volumetric flask and dilute to the
mark with reagent-free water.

o These aqueous standards should be prepared fresh daily.

Sample Preparation: Liquid-Liquid Extraction

This protocol is for the extraction of bromodichloronitromethane from a water sample.

Materials:

Water sample (e.g., drinking water)

Methyl tert-butyl ether (MTBE), pesticide residue grade

Sodium chloride, ACS reagent grade (pre-baked at 400°C for 4 hours)

60 mL vials with PTFE-lined screw caps

5 mL syringe

2 mL autosampler vials with PTFE-lined caps
Procedure:
o Measure 35 mL of the water sample into a 60 mL vial.

e Add 10 g of sodium chloride to the sample, cap, and shake until dissolved. This step
enhances the extraction efficiency by "salting out" the analyte.
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Add 2 mL of MTBE to the vial.

Cap the vial and shake vigorously for 2 minutes.

Allow the phases to separate for 2 minutes.

Carefully transfer the upper MTBE layer to a 2 mL autosampler vial for GC-MS analysis.

GC-MS Analysis

Instrumentation:
e Gas chromatograph with a mass selective detector (GC-MS)

o Capillary column: e.g., Agilent J&W HP-1ms Ultra Inert (30 m x 0.25 mm, 0.25 pum) or
equivalent

GC-MS Parameters (Example):
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Parameter Value

GC

Injection Volume 1pL

Injection Mode Splitless

Injector Temperature 200°C

Carrier Gas Helium

Flow Rate 1.0 mL/min

Oven Program Initial temp: 35°C, hold for 5 min

Ramp 1: 10°C/min to 150°C

Ramp 2: 20°C/min to 250°C, hold for 2 min

MS

lonization Mode Electron lonization (EI)
lonization Energy 70 eV

Source Temperature 230°C

Quadrupole Temperature 150°C

Acquisition Mode Selected lon Monitoring (SIM)

) To be determined from the mass spectrum of
Monitored lons (m/z) the standard
e standar

Note: These parameters should be optimized for your specific instrument and application.

Quantitative Data Summary

The concentration of bromodichloronitromethane in drinking water can vary significantly
depending on the source water quality and the treatment process. The following table
summarizes reported concentration ranges.

Table 2: Reported Concentrations of Bromodichloronitromethane in Drinking Water
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. Mean/Median
. Concentration .
Location Sample Type Concentration Reference
Range (pg/L)
(ngiL)
United States o Bellar et al.
_ Finished Water 1.1-20.8 Not Reported
(Various) 1974[8]
de Fernicola &
~ Treated Tap
S&o Paulo, Brazil 11.5-27.8 Not Reported de Azevedo,
Water
1984(8]

United States Not Detected -

] Drinking Water 1-20 Coleman et al.[9]
(Various) 73
India (11 o ) Basu et al.
) Finished Water 0.03 - 315 12.4 (Median)
locations) 2011[9]
Korea (6 plants) Tap Water Upto 10.7 6.1 Lee et al. 2013[9]
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Caption: Experimental workflow for the quantitative analysis of bromodichloronitromethane.

Proposed Signaling Pathway for Toxicity
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Caption: Proposed signaling pathway for bromodichloronitromethane-induced toxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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